Convergent approach to complex spirocyclic pyrans: practical synthesis of the oxa-pinnaic acid core†

Organic & Biomolecular Chemistry Pub Date: 2013-04-04 DOI: 10.1039/C3OB40284C

Abstract

The enantioselective synthesis of the oxa-pinnaic acid framework has been achieved through internal asymmetric induction. The synthetic strategy pursued illustrates the adaptability of the Achmatowicz oxidative rearrangement for the synthesis of complex spirocyclic pyrans starting from tertiary alcohols.

Graphical abstract: Convergent approach to complex spirocyclic pyrans: practical synthesis of the oxa-pinnaic acid core
Convergent approach to complex spirocyclic pyrans: practical synthesis of the oxa-pinnaic acid core†
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